4-bromo-N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzamide, N-(4-fluorophenyl)-2-bromo- is a similar compound with the formula C13H9BrFNO and a molecular weight of 294.119 . It’s a part of the class of organic compounds known as phenylpyrazoles .
Synthesis Analysis
The synthesis of similar compounds often involves multi-step reactions . For example, the synthesis of 4-Bromo-2-fluorobenzonitrile involves two steps: a reaction with N-bromosuccinimide in dichloromethane at 0°C for 45 hours, followed by a reaction with sulfuric acid, sodium nitrite, copper (II) sulfate pentahydrate, and sodium hydrogen carbonate .
Molecular Structure Analysis
The molecular structure of similar compounds can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure can be viewed using specific software .
Chemical Reactions Analysis
Imidazole, a moiety found in similar compounds, is known for its broad range of chemical and biological properties . It’s an important synthon in the development of new drugs .
Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds include a molecular weight of 294.119 and a formula of C13H9BrFNO .
Scientific Research Applications
Synthesis and Structural Characterization
Compounds with structural similarities to the specified molecule have been synthesized and characterized for various applications, including potential biological activities. For instance, the synthesis of N‐(piperidin‐1‐yl)‐5‐(4‐methoxyphenyl)‐1‐(2‐chlorophenyl)‐4‐[18F]fluoro‐1H‐pyrazole‐3‐carboxamide by nucleophilic displacement of bromide in the 4-bromopyrazole ring highlights the utility of similar structures in the development of radiotracers for studying cannabinoid receptors in the brain using positron emission tomography (PET) (Katoch-Rouse & Horti, 2003).
Antimicrobial Activity and Structural Analysis
Another study on 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide and its chloro analogue focused on their synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations. This research demonstrates the significance of intermolecular interactions in determining the physical and chemical properties of such compounds, potentially informing their application in medicinal chemistry (Saeed et al., 2020).
Potential Applications in Drug Discovery
The exploration of different chemical derivatives, including those with bromo and fluoro substituents, is common in the search for new therapeutic agents. For example, compounds like N-[((2S)-1-{[5-(4-fluorophenyl)-2-methyl-1,3-thiazol-4-yl]carbonyl}-2-piperidinyl)methyl]-1-benzofuran-4-carboxamide have been evaluated for their potential in treating conditions such as binge eating, highlighting the broad interest in such structures for developing novel pharmacological treatments (Piccoli et al., 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-bromo-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrFN3O2S/c19-12-3-1-11(2-4-12)18(24)21-17-15-9-26(25)10-16(15)22-23(17)14-7-5-13(20)6-8-14/h1-8H,9-10H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFTPBRZUOZNCDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1=O)C3=CC=C(C=C3)F)NC(=O)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.